(4-Fluoro-1-methylpiperidin-4-yl)methanol

• IUPAC Name: (4-fluoro-1-methylpiperidin-4-yl)methanol
• InChI: InChI=1S/C7H14FNO/c1-9-4-2-7(8,6-10)3-5-9/h10H,2-6H2,1H3
• InChI Key: ZACQKYSISKMVCF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)(CO)F
• Molecular Formula: C7H14FNO
• DSSTOX Substance ID: DTXSID40646926
• Molecular Weight: 147.19 g/mol
• CAS RN: 1000341-04-7

Description

“(4-Fluoro-1-methylpiperidin-4-yl)methanol” is a useful research chemical. It is also known as 4-Fluoro-1-methyl-4-piperidinemethanol. The CAS number for this compound is 1000341-04-7.

Molecular Structure Analysis

The molecular formula of “(4-Fluoro-1-methylpiperidin-4-yl)methanol” is C7H14FNO. It has a molecular weight of 147.19 g/mol. The IUPAC name for this compound is (4-fluoro-1-methylpiperidin-4-yl)methanol. The InChI Key is ZACQKYSISKMVCF-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“(4-Fluoro-1-methylpiperidin-4-yl)methanol” appears as a white to yellow solid. The exact values for melting point, boiling point, density, refractive index, and flash point are not available.

Scientific Research Applications

Catalysis and Asymmetric Synthesis

One of the applications involves the synthesis of novel chiral ligands, such as [(2S,4R)-1-cyclohexyl-4-methylpiperidin-2-yl]methanol, for use in catalytic reactions. These compounds have shown unique behavior in controlling the stereochemistry of reactions like the addition of diethylzinc to benzaldehyde, highlighting their potential in asymmetric synthesis (Alvarez-Ibarra, Luján, & Quiroga-Feijóo, 2010).

Material Science and Molecular Structure Analysis

Research into boric acid ester intermediates with benzene rings, such as methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, involves detailed crystal structure and Density Functional Theory (DFT) studies. These studies reveal insights into molecular structures, electrostatic potential, and frontier molecular orbitals, offering applications in material science and molecular engineering (Huang et al., 2021).

Supramolecular Chemistry

Supramolecular networks studied in compounds like (9-fluoro-4H-chromeno[4,3-c]isoxazol-3-yl)methanol reveal the impact of small modifications (e.g., F to Cl substitution) on molecular interaction patterns. Such research is crucial for designing materials with specific properties, such as molecular recognition or self-assembly capabilities (Rajalakshmi et al., 2012).

Organic Synthesis

The CAN-mediated rearrangement of 4-benzhydrylidenepiperidines to synthesize meperidine analogs demonstrates the potential of specific organic reactions in creating novel compounds. This method offers a straightforward strategy for synthesizing a variety of pharmacologically relevant molecules, showcasing the breadth of applications in organic synthesis and drug discovery (Chang et al., 2006).

Nonlinear Optical Materials

The synthesis and study of compounds like (4-methylphenyl)(4-methylpiperidin-1-yl)methanone for potential use in nonlinear optical materials indicate the role of specific organic compounds in advancing optical technologies. The characterization of such materials includes single crystal XRD, FT-IR, NMR, UV, PL spectral analysis, and second harmonic generation (SHG) efficiency testing, highlighting their applicability in opto-electronic devices (Priya et al., 2019).

Safety And Hazards

The safety data for “(4-Fluoro-1-methylpiperidin-4-yl)methanol” is currently unavailable online. For more assistance, it is recommended to request an SDS or contact the supplier.